2-(2,2,2-trifluoroethoxy)-N-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]acetamide

• IUPAC Name: 2-(2,2,2-trifluoroethoxy)-N-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]acetamide
• InChI: InChI=1S/C13H13F6NO3/c14-12(15,16)7-22-6-11(21)20-5-9-1-3-10(4-2-9)23-8-13(17,18)19/h1-4H,5-8H2,(H,20,21)
• InChI Key: DQGYKHFNEBQBNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)COCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C13H13F6NO3
• Molecular Weight: 345.24 g/mol

Description

2-(2,2,2-trifluoroethoxy)-N-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]acetamide, commonly known as TFE-TFM, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

TFE-TFM exerts its effects on proteins by inducing changes in protein conformation and stability. It has been shown to promote the formation of alpha-helices and beta-sheets, and to stabilize protein structures by increasing hydrophobic interactions and decreasing electrostatic repulsions.
Biochemical and Physiological Effects:
TFE-TFM has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the p53 pathway, and to inhibit the growth of tumor cells by inhibiting the activity of the proteasome. TFE-TFM has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFE-TFM is its ability to induce protein folding and stabilize protein structures, which makes it a valuable tool for studying proteins that are difficult to crystallize. However, TFE-TFM has some limitations. It can induce changes in protein conformation that may not be physiologically relevant, and it may not accurately reflect the behavior of proteins in vivo.

Future Directions

There are many potential future directions for research on TFE-TFM. One area of interest is the development of new TFE-TFM derivatives that can selectively target specific proteins or protein domains. Another area of interest is the use of TFE-TFM in combination with other techniques, such as NMR spectroscopy or X-ray crystallography, to obtain a more complete picture of protein structure and function. Finally, TFE-TFM may have potential applications in drug discovery, as it can be used to screen compounds for their ability to stabilize or destabilize protein structures.

Synthesis Methods

TFE-TFM can be synthesized through a multi-step process that involves the reaction of 2,2,2-trifluoroethanol with 4-(bromomethyl)phenyl trifluoromethanesulfonate to produce 2,2,2-trifluoroethoxy-4-(bromomethyl)phenyl trifluoromethanesulfonate. This intermediate is then reacted with N-(acetylmethyl)acetamide to produce TFE-TFM.

Scientific Research Applications

TFE-TFM has been widely used in scientific research as a tool to study the structure and function of proteins. It is particularly useful for studying proteins that are difficult to crystallize, as TFE-TFM can induce protein folding and stabilize protein structures. TFE-TFM has also been used to study the interactions between proteins and ligands, and to investigate the effects of mutations on protein stability and function.